Cas no 20766-55-6 (Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-)

Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]- structure
20766-55-6 structure
Product Name:Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-
CAS No:20766-55-6
MF:C19H19N2S2
MW:339.497561693192
CID:238883
PubChem ID:5478303
Update Time:2025-04-19

Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-
    • 3-ethyl-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole
    • WCJHMNADZOKGGL-UHFFFAOYSA-
    • InChI=1/C19H19N2S2/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19/h5-13H,3-4H2,1-2H3/q+1
    • 20766-55-6
    • DTXSID00275978
    • CHEMBL365324
    • AKOS005444782
    • 3-ethyl-2-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium
    • GNF-PF-4093
    • Inchi: 1S/C19H19N2S2/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19/h5-13H,3-4H2,1-2H3/q+1
    • InChI Key: WCJHMNADZOKGGL-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2[N+](CC)=C1/C=C1/N(CC)C2C=CC=CC=2S/1

Computed Properties

  • Exact Mass: 339.09917
  • Monoisotopic Mass: 339.09896596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 7.12
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